Androsta-1,4-diene-3,6,17-trione
Androsta-1,4-diene-3,6,17-trione
A metabolite of Exemestane. Exemestaneis a third generation, irreversible steroidal aromatase inhibitor that induces aromatase degradation leading to a decrease in estrogen levels in plasma.
Brand Name:
Vulcanchem
CAS No.:
72648-46-5
VCID:
VC0193401
InChI:
InChI=1S/C19H22O3/c1-18-7-5-11(20)9-15(18)16(21)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h5,7,9,12-14H,3-4,6,8,10H2,1-2H3/t12-,13-,14-,18+,19-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CC(=O)C4=CC(=O)C=CC34C
Molecular Formula:
C19H22O2
Molecular Weight:
298.4 g/mol
Androsta-1,4-diene-3,6,17-trione
CAS No.: 72648-46-5
Impurities
VCID: VC0193401
Molecular Formula: C19H22O2
Molecular Weight: 298.4 g/mol
Purity: > 95%
| CAS No. | 72648-46-5 |
|---|---|
| Product Name | Androsta-1,4-diene-3,6,17-trione |
| Molecular Formula | C19H22O2 |
| Molecular Weight | 298.4 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,6,17-trione |
| Standard InChI | InChI=1S/C19H22O3/c1-18-7-5-11(20)9-15(18)16(21)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h5,7,9,12-14H,3-4,6,8,10H2,1-2H3/t12-,13-,14-,18+,19-/m0/s1 |
| Standard InChIKey | BXPQXTJWPDQYMP-IEVKOWOJSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC(=O)C4=CC(=O)C=C[C@]34C |
| SMILES | CC12CCC3C(C1CCC2=O)CC(=O)C4=CC(=O)C=CC34C |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CC(=O)C4=CC(=O)C=CC34C |
| Appearance | White to Pale Yellow Solid |
| Melting Point | >196 °C |
| Description | A metabolite of Exemestane. Exemestaneis a third generation, irreversible steroidal aromatase inhibitor that induces aromatase degradation leading to a decrease in estrogen levels in plasma. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 6-Oxo Boldione; Androsta-1,4-diene-3,6,17-trione; |
| PubChem Compound | 135516 |
| Last Modified | Nov 11 2021 |
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